Cas no 4547-59-5 (2-(4-butoxy-3-methylphenyl)acetic Acid)

• Product Name: 2-(4-butoxy-3-methylphenyl)acetic Acid
• CAS No: 4547-59-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1519834
• PubChem ID: 20675
• Update Time: 2025-04-21

2-(4-butoxy-3-methylphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-butoxy-3-methylphenyl)acetic Acid
• LS-11196
• BRN 2650758
• (p-Butoxy)-m-tolylacetic acid
• ACETIC ACID, (4-BUTOXY-m-TOLYL)-
• 4-Butoxy-3-methyl-phenylessigsaeure
• AC1L2GRU
• LS-11196; BRN 2650758; (p-Butoxy)-m-tolylacetic acid; ACETIC ACID, (4-BUTOXY-m-TOLYL)-; 4-Butoxy-3-methyl-phenylessigsaeure; AC1L2GRU;
• DTXSID70196520
• 4547-59-5
• (4-Butoxy-3-methylphenyl)acetic acid

• Inchi： 1S/C13H18O3/c1-3-4-7-16-12-6-5-11(8-10(12)2)9-13(14)15/h5-6,8H,3-4,7,9H2,1-2H3,(H,14,15)
• InChI Key： BRBTWQMWSVOGOW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC(=O)O)=CC=1C)CCCC

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.075
• Boiling Point: 354.5°C at 760 mmHg
• Flash Point: 130.6°C
• Refractive Index: 1.519
• PSA: 46.53